Cas no 58514-31-1 (Ixosid)

• Product Name: Ixosid
• CAS No: 58514-31-1
• MF: C₁₆H₂₀O₁₁
• MW: 388.323406219482
• CID: 2041695
• PubChem ID: 44583801
• Update Time: 2025-04-21

Ixosid Chemical and Physical Properties

Names and Identifiers

• Ixosid
• ixoside
• (1S)-1α-(β-D-Glucopyranosyloxy)-1,4aα,5,7aα-tetrahydrocyclopenta[c]pyran-4,7-dicarboxylic acid
• (1S,4AS,7as)-1-(((2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1H,4ah,5H,7ah-cyclopenta(c)pyran-4,7-dicarboxylate
• (1S,4aS,7aS)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1,4a,5,7a-tetrahydrocyclopenta(c)pyran-4,7-dicarboxylic acid
• (1S,4aS,7aS)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4,7-dicarboxylic acid
• CHEMBL498244
• 58514-31-1
• (1S,4AS,7as)-1-{[(2S,3S,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4ah,5H,7ah-cyclopenta[c]pyran-4,7-dicarboxylate

• Inchi： 1S/C16H20O11/c17-3-8-10(18)11(19)12(20)16(26-8)27-15-9-5(1-2-6(9)13(21)22)7(4-25-15)14(23)24/h2,4-5,8-12,15-20H,1,3H2,(H,21,22)(H,23,24)
• InChI Key： AYRQUPRKTDTPEN-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C3C(CC=C3C(=O)O)C(C(=O)O)=CO2)O1

Computed Properties

• Exact Mass: 388.10056145Da
• Monoisotopic Mass: 388.10056145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.749
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides